Cas no 945391-06-0 (3-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile)

3-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile structure

945391-06-0 structure

Product Name:3-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile

CAS No:945391-06-0

MF:C₁₃H₁₅BClNO₂

MW:263.527702569962

MDL:MFCD18072641

CID:2123041

PubChem ID:52988025

Update Time:2024-10-25

3-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

- 3-chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
- 2-Chloro-4-cyanophenylboronic Acid Pinacol Ester
- 3-chloro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
- SY039456
- AK542533
- 3-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile (ACI)
- DA-00385
- MFCD18072641
- 945391-06-0
- SCHEMBL10041745
- AKOS027460753
- DS-3280
- Z2049758230
- AC1759
- EN300-7391353
- VMB39106
- 3-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
- MDL： MFCD18072641
- Inchi： 1S/C13H15BClNO2/c1-12(2)13(3,4)18-14(17-12)10-6-5-9(8-16)7-11(10)15/h5-7H,1-4H3
- InChI Key： AGVDMZNQFRCYMD-UHFFFAOYSA-N
- SMILES： N#CC1C=C(Cl)C(B2OC(C)(C)C(C)(C)O2)=CC=1

Computed Properties

Exact Mass: 263.0884366g/mol
Monoisotopic Mass: 263.0884366g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 1
Complexity: 360
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 42.2

Experimental Properties

Boiling Point: 362.8±32.0℃/760mmHg

3-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-IY830-50mg	3-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile	945391-06-0	97%	50mg	186.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-IY830-250mg	3-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile	945391-06-0	97%	250mg	898CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-IY830-1g	3-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile	945391-06-0	97%	1g	1544.0CNY	2021-07-13
Chemenu	CM219310-250mg	3-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile	945391-06-0	95+%	250mg	$90	2021-08-04
Chemenu	CM219310-1g	3-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile	945391-06-0	95+%	1g	$224	2021-08-04
Chemenu	CM219310-5g	3-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile	945391-06-0	95+%	5g	$737	2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-IY830-200mg	3-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile	945391-06-0	97%	200mg	469.0CNY	2021-07-13
Chemenu	CM219310-250mg	3-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile	945391-06-0	95+%	250mg	$90	2022-08-31
Chemenu	CM219310-1g	3-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile	945391-06-0	95+%	1g	$224	2022-08-31
Chemenu	CM219310-5g	3-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile	945391-06-0	95+%	5g	$737	2022-08-31

3-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile Production Method

Production Method 1

73183-34-3

57418-97-0

945391-06-0

Reaction Conditions

1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,4-Dioxane ; rt → reflux; 12 h, reflux

Reference

: Zig-Zag Type Molecular Design Strategy of N-Type Hosts for Sky-Blue Thermally-Activated Delayed Fluorescence Organic Light-Emitting Diodes

Yang, Chang Yoon; Lee, Kyung Hyung; Lee, Jun Yeob, Chemistry - A European Journal, 2020, 26(11), 2429-2435

Production Method 2

21803-75-8

73183-34-3

945391-06-0

Reaction Conditions

1.1 Reagents: Sodium nitrite , Hydrochloric acid Solvents: Water ; 30 min, 0 °C
1.2 Reagents: Sodium iodide Solvents: Water ; 15 min, 0 °C
1.3 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: Dimethyl sulfoxide ; 2 d, 90 °C

Reference

: Synthesis of Ladder-Type π-Conjugated Heteroacenes via Palladium-Catalyzed Double N-Arylation and Intramolecular O-Arylation

Kawaguchi, Keiko; Nakano, Koji; Nozaki, Kyoko, Journal of Organic Chemistry, 2007, 72(14), 5119-5128

Production Method 3

73183-34-3

57418-97-0

945391-06-0

Reaction Conditions

1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,4-Dioxane ; 8 h, 100 °C

Reference

: Compound including nitrogen and organic electroluminescent device including the nitrogen-containing heterocyclic compounds

, United States, , ,

Production Method 4

73183-34-3

57418-97-0

945391-06-0

Reaction Conditions

1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: Toluene ; 8 h, 110 °C; 110 °C → rt
1.2 Reagents: Water ; 0.5 h, rt

Reference

: Preparation of triazine compound for organic light emitting diodes

, China, , ,

Production Method 5

73183-34-3

57418-97-0

945391-06-0

Reaction Conditions

1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,4-Dioxane ; 12 h, 80 °C

Reference

: Preparation of condensed ring derivatives for treating hyperuricemia and related diseases

, World Intellectual Property Organization, , ,

Production Method 6

73183-34-3

57418-97-0

945391-06-0

Reaction Conditions

1.1 Reagents: Sodium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,2-Dimethoxyethane ; 1 h, 150 °C

Reference

: Bicyclic heterocycle derivatives and methods of use thereof

, World Intellectual Property Organization, , ,

3-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile Raw materials

3-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile Preparation Products

3-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile (945391-06-0)

3-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile Related Literature

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